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Compound of Interest

Compound Name: 2-Methoxy-2-methylheptane

Cat. No.: B3057090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of 2-
Methoxy-2-methylheptane, a tertiary ether with applications as a high-performance fuel

additive and a versatile solvent in organic synthesis.[1] This document outlines the theoretical

calculation of its molecular weight and presents a generalized experimental protocol for its

determination using mass spectrometry.

Molecular Profile of 2-Methoxy-2-methylheptane
2-Methoxy-2-methylheptane is a chemical compound with the molecular formula C9H20O.[1]

[2][3][4][5] Its structure consists of a heptane chain with a methoxy and a methyl group

attached to the second carbon atom.

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for 2-Methoxy-2-methylheptane is detailed below.
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Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 9 12.011 108.099

Hydrogen H 20 1.008 20.160

Oxygen O 1 15.999 15.999

Total 144.258

Based on the atomic weights of its constituent elements, the calculated molecular weight of 2-
Methoxy-2-methylheptane is 144.258 g/mol . This value is consistent with figures published in

chemical databases.[1][2][3]

Experimental Determination of Molecular Weight
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions and is a primary method for experimentally determining the molecular weight of a

compound.[6][7]

Principle of Mass Spectrometry
In a mass spectrometer, a sample is first vaporized and then ionized. The resulting ions are

accelerated by an electric field and then separated based on their mass-to-charge ratio (m/z)

by a magnetic or electric field. A detector then records the abundance of each ion species. For

small molecules like 2-Methoxy-2-methylheptane, the charge (z) is typically +1, making the

m/z value equivalent to the molecular mass.[7]

Generalized Experimental Protocol: Electron Ionization
Mass Spectrometry (EI-MS)
The following is a generalized protocol for the determination of the molecular weight of a

volatile organic compound such as 2-Methoxy-2-methylheptane.

Objective: To determine the molecular weight of 2-Methoxy-2-methylheptane using Electron

Ionization Mass Spectrometry.
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Materials:

2-Methoxy-2-methylheptane sample

Volatile solvent (e.g., methanol or dichloromethane)

Mass spectrometer with an EI source

Gas chromatograph (for GC-MS)

Microsyringe

Procedure:

Sample Preparation: Prepare a dilute solution of the 2-Methoxy-2-methylheptane sample in

a suitable volatile solvent. The concentration should be in the range of 10-100 µg/mL.

Instrument Calibration: Calibrate the mass spectrometer using a known reference compound

to ensure accurate mass measurements.

Sample Introduction:

Direct Infusion: The sample solution can be directly introduced into the ion source via a

heated probe.

Gas Chromatography-Mass Spectrometry (GC-MS): For a more purified analysis, inject

the sample into a gas chromatograph. The GC will separate the compound from any

impurities before it enters the mass spectrometer.

Ionization: In the ion source, the sample molecules are bombarded with a high-energy

electron beam (typically 70 eV). This causes the molecule to lose an electron, forming a

positively charged molecular ion (M+•).

Mass Analysis: The generated ions are accelerated and passed through a mass analyzer

(e.g., a quadrupole or time-of-flight analyzer), which separates them based on their m/z ratio.

Detection: The separated ions are detected, and their abundance is recorded.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3057090?utm_src=pdf-body
https://www.benchchem.com/product/b3057090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The resulting mass spectrum will show a plot of relative ion abundance versus

m/z. The peak corresponding to the intact molecular ion (the "parent peak") will provide the

molecular weight of the compound. For 2-Methoxy-2-methylheptane, this would be

expected at an m/z of approximately 144.

Workflow for Molecular Weight Determination
The logical flow for determining the molecular weight of a chemical compound is illustrated in

the diagram below.
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Theoretical Calculation

Experimental Verification

Identify Molecular Formula
(C9H20O)

Determine Atomic Weights
(C, H, O)

Calculate Molecular Weight
(Sum of Atomic Weights)

Identify Molecular Ion Peak

Compare & Validate

Prepare Sample Solution

Introduce Sample to Mass Spectrometer

Ionize Sample

Separate Ions by m/z

Detect Ions

Analyze Mass Spectrum

Click to download full resolution via product page

Caption: Workflow for determining the molecular weight of a compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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